Cas no 147046-40-0 (4-Thiazolecarboxylicacid, 5-bromo-2-phenyl-, 2-(diethylamino)ethyl ester)
147046-40-0 structure
Product Name:4-Thiazolecarboxylicacid, 5-bromo-2-phenyl-, 2-(diethylamino)ethyl ester
CAS No:147046-40-0
MF:C16H19BrN2O2S
MW:383.303261995316
CID:105430
PubChem ID:45117611
Update Time:2025-04-18
4-Thiazolecarboxylicacid, 5-bromo-2-phenyl-, 2-(diethylamino)ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Thiazolecarboxylicacid, 5-bromo-2-phenyl-, 2-(diethylamino)ethyl ester
- 2-(diethylamino)ethyl 5-bromo-2-phenyl-1,3-thiazole-4-carboxylate
- 4-Thiazolecarboxylicacid,5-bromo-2-phenyl-,2-(diethylamino)ethylester(9CI)
- 4-thiazolecarboxylic acid,5-bromo-2-phenyl-,2-(diethylamino)ethyl ester
- 147046-40-0
-
- Inchi: 1S/C16H19BrN2O2S/c1-3-19(4-2)10-11-21-16(20)13-14(17)22-15(18-13)12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3
- InChI Key: PEJNKOOYPVMGQO-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)OCCN(CC)CC)N=C(C2C=CC=CC=2)S1
Computed Properties
- Exact Mass: 382.035
- Monoisotopic Mass: 382.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.7A^2
- XLogP3: 4.6
4-Thiazolecarboxylicacid, 5-bromo-2-phenyl-, 2-(diethylamino)ethyl ester Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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